![molecular formula C20H20FN3OS B303566 3-amino-N-(2-fluorophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide](/img/structure/B303566.png)
3-amino-N-(2-fluorophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide
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Overview
Description
3-amino-N-(2-fluorophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is a type of cyclic amine that exhibits a unique structure and properties that make it a promising candidate for various scientific research applications.
Mechanism of Action
The mechanism of action of 3-amino-N-(2-fluorophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, preliminary research has shown that this compound has the potential to induce apoptosis (programmed cell death) in cancer cells, while leaving healthy cells unharmed.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 3-amino-N-(2-fluorophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide in lab experiments is its potent activity against certain types of cancer cells. This makes it a promising candidate for the development of new cancer treatments. However, one of the limitations of using this compound is its complex synthesis process, which can make it difficult to produce in large quantities.
Future Directions
There are several potential future directions for research involving 3-amino-N-(2-fluorophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide. Some possible areas of interest include:
1. Further studies to determine the mechanism of action of this compound.
2. Development of new synthetic methods to produce this compound more efficiently.
3. Exploration of the potential applications of this compound in other areas of scientific research, such as neuroscience and immunology.
4. Investigation of the potential side effects of this compound, in order to better understand its safety profile.
5. Development of new drug formulations that incorporate this compound, in order to improve its efficacy and reduce potential side effects.
Synthesis Methods
The synthesis of 3-amino-N-(2-fluorophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide is a complex process that involves several steps. The most commonly used method for synthesizing this compound is through the reaction of 2-fluorobenzaldehyde with cyclooct-4-en-1-one in the presence of a thiol catalyst. The resulting product is then treated with ammonia and the desired compound is obtained through a series of purification steps.
Scientific Research Applications
3-amino-N-(2-fluorophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has several potential applications in scientific research. One of the primary areas of interest is in drug discovery and development. This compound has been shown to exhibit potent activity against certain types of cancer cells, making it a promising candidate for the development of new cancer treatments.
properties
Molecular Formula |
C20H20FN3OS |
---|---|
Molecular Weight |
369.5 g/mol |
IUPAC Name |
6-amino-N-(2-fluorophenyl)-4-thia-2-azatricyclo[7.6.0.03,7]pentadeca-1,3(7),5,8-tetraene-5-carboxamide |
InChI |
InChI=1S/C20H20FN3OS/c21-14-8-5-6-10-16(14)23-19(25)18-17(22)13-11-12-7-3-1-2-4-9-15(12)24-20(13)26-18/h5-6,8,10-11H,1-4,7,9,22H2,(H,23,25) |
InChI Key |
KAQLLIPASYZOPE-UHFFFAOYSA-N |
SMILES |
C1CCCC2=C(CC1)C=C3C(=C(SC3=N2)C(=O)NC4=CC=CC=C4F)N |
Canonical SMILES |
C1CCCC2=NC3=C(C=C2CC1)C(=C(S3)C(=O)NC4=CC=CC=C4F)N |
Origin of Product |
United States |
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